Cas no 255894-67-8 (Ethanedioic acid,1-ethyl 2-(3-pyridinyl) ester)

• Product Name: Ethanedioic acid,1-ethyl 2-(3-pyridinyl) ester
• CAS No: 255894-67-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 246844
• PubChem ID: 45116224
• Update Time: 2025-04-19

Ethanedioic acid,1-ethyl 2-(3-pyridinyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid,1-ethyl 2-(3-pyridinyl) ester
• Ethanedioicacid, ethyl 3-pyridinyl ester (9CI)
• 1-O-ethyl 2-O-pyridin-3-yl oxalate
• 255894-67-8
• DTXSID70668419
• Ethyl pyridin-3-yl ethanedioate

• Inchi： 1S/C9H9NO4/c1-2-13-8(11)9(12)14-7-4-3-5-10-6-7/h3-6H,2H2,1H3
• InChI Key： RFECQVWLUIKOAN-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC1C=NC=CC=1)=O)CC

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 65.49